Cas no 94344-79-3 (8-bromo-3-methyl-5-phenyl-2,3,4,5-tetrahydro-1H-3-benzazepin-7-ol)

• Product Name: 8-bromo-3-methyl-5-phenyl-2,3,4,5-tetrahydro-1H-3-benzazepin-7-ol
• CAS No: 94344-79-3
• MF: C₁₇H₁₈BrNO
• MW: 332.234923839569
• CID: 1987163
• PubChem ID: 10088113
• Update Time: 2025-04-21

8-bromo-3-methyl-5-phenyl-2,3,4,5-tetrahydro-1H-3-benzazepin-7-ol Chemical and Physical Properties

Names and Identifiers

• 8-bromo-3-methyl-5-phenyl-2,3,4,5-tetrahydro-1H-3-benzazepin-7-ol
• 1H-3-benzazepin-7-ol, 8-bromo-2,3,4,5-tetrahydro-3-methyl-5-phenyl-
• 8-Bromo-3-methyl-5-phenyl-2,3,4,5-tetrahydro-1H-benzo[d]azepin-7-ol
• UNII-WLM2VJR18J
• PDSP2_000508
• Q27292709
• BDBM50016792
• 1H-3-Benzazepin-7-ol, 8-bromo-2,3,4,5-tetrahydro-3-methyl-5-phenyl-, (R)-
• SKF-83566, (R)-
• 1H-3-BENZAZEPIN-7-OL, 8-BROMO-2,3,4,5-TETRAHYDRO-3-METHYL-5-PHENYL-, (5R)-
• CHEMBL416401
• (R)-SKF-3566
• BDBM50368313
• (R)-skf-83566
• WLM2VJR18J
• CHEMBL1744079
• 94344-79-3
• Sch-24543
• PDSP1_000510
• (5R)-8-Bromo-2,3,4,5-tetrahydro-3-methyl-5-phenyl-1H-3-benzazepin-7-ol
• 7-Bromo-8-hydroxy-3-methyl-1-phenyl-2,3,4,5-tetrahydro-1H-3-benzazepine

• Inchi： 1S/C17H18BrNO/c1-19-8-7-13-9-16(18)17(20)10-14(13)15(11-19)12-5-3-2-4-6-12/h2-6,9-10,15,20H,7-8,11H2,1H3/t15-/m1/s1
• InChI Key： XFTVOHWWEQGXLS-OAHLLOKOSA-N
• SMILES： BrC1C(=CC2=C(C=1)CCN(C)C[C@@H]2C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 331.057
• Monoisotopic Mass: 331.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5A^2
• XLogP3: 4

Experimental Properties

• Density: 1.362
• Boiling Point: 416.5°C at 760 mmHg
• Flash Point: 205.7°C
• Refractive Index: 1.617